Cas no 305811-06-7 (1-fluoro-3-(methylsulfanyl)-2-nitrobenzene)

• Product Name: 1-fluoro-3-(methylsulfanyl)-2-nitrobenzene
• CAS No: 305811-06-7
• MF: C₇H₆FNO₂S
• MW: 187.191443920135
• CID: 4644887
• PubChem ID: 11052367
• Update Time: 2025-06-13

1-fluoro-3-(methylsulfanyl)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-(methylsulfanyl)-2-nitrobenzene

• Inchi： 1S/C7H6FNO2S/c1-12-6-4-2-3-5(8)7(6)9(10)11/h2-4H,1H3
• InChI Key： SNNYYCCMWXRDTI-UHFFFAOYSA-N
• SMILES： C1(F)=CC=CC(SC)=C1[N+]([O-])=O

Additional information on 1-fluoro-3-(methylsulfanyl)-2-nitrobenzene

Introduction to 1-fluoro-3-(methylsulfanyl)-2-nitrobenzene (CAS No. 305811-06-7)

1-fluoro-3-(methylsulfanyl)-2-nitrobenzene, identified by the chemical compound code CAS No. 305811-06-7, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a nitro group and a fluoro substituent alongside a methylsulfanyl group, exhibits unique structural and electronic properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of these functional groups imparts distinct reactivity, enabling its application in the development of novel therapeutic agents and advanced materials.

The structural configuration of 1-fluoro-3-(methylsulfanyl)-2-nitrobenzene is characterized by a benzene ring substituted with a fluorine atom at the 1-position, a methylsulfanyl group at the 3-position, and a nitro group at the 2-position. This arrangement creates a molecule with high potential for further functionalization, making it a versatile building block in synthetic chemistry. The fluorine atom, known for its electron-withdrawing properties, influences the electronic distribution across the aromatic system, while the methylsulfanyl group introduces steric and electronic effects that can modulate reactivity.

In recent years, there has been growing interest in the applications of fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability in drug candidates. 1-fluoro-3-(methylsulfanyl)-2-nitrobenzene is no exception, as its unique substituent pattern allows for the exploration of novel pharmacophores. Researchers have leveraged this compound to develop derivatives with potential applications in anti-inflammatory, anticancer, and antimicrobial therapies. The nitro group, in particular, serves as a versatile handle for further chemical transformations, such as reduction to an amine or diazotization followed by coupling reactions.

One of the most compelling aspects of 1-fluoro-3-(methylsulfanyl)-2-nitrobenzene is its role in medicinal chemistry. The combination of fluoro and nitro substituents has been shown to enhance binding affinity to biological targets, including enzymes and receptors. For instance, studies have demonstrated that fluorinated aromatic compounds can improve drug-like properties such as lipophilicity and solubility, which are critical factors in determining therapeutic efficacy. The methylsulfanyl group further contributes to these properties by influencing molecular interactions and stability.

Recent advancements in computational chemistry have enabled more precise predictions of the behavior of 1-fluoro-3-(methylsulfanyl)-2-nitrobenzene in biological systems. Molecular modeling studies suggest that this compound can interact with specific amino acid residues in target proteins, leading to altered enzyme activity or receptor signaling. Such insights are invaluable for designing next-generation drugs with improved selectivity and reduced side effects. The ability to predict these interactions computationally accelerates the drug discovery process significantly.

Moreover, 1-fluoro-3-(methylsulfanyl)-2-nitrobenzene has found applications beyond pharmaceuticals. In materials science, its electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. The presence of both electron-withdrawing (nitro) and electron-donating (fluoro) groups allows for fine-tuning of charge transport properties, which is essential for developing efficient organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of 1-fluoro-3-(methylsulfanyl)-2-nitrobenzene involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nitration of pre-functionalized benzene derivatives followed by fluorination and thiolation steps. Advances in catalytic methods have improved the efficiency of these transformations, reducing waste generation and energy consumption. Such sustainable practices are increasingly important in modern chemical synthesis.

In conclusion, 1-fluoro-3-(methylsulfanyl)-2-nitrobenzene (CAS No. 305811-06-7) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features enable it to serve as a key intermediate in the synthesis of bioactive molecules and advanced materials. As research continues to uncover new possibilities for this compound, its significance in scientific innovation is likely to grow further.